Cas no 1807170-90-6 (Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate)
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate
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- Inchi: 1S/C12H11F2NO2/c1-3-9-8(6-15)4-7(11(13)14)5-10(9)12(16)17-2/h4-5,11H,3H2,1-2H3
- InChI Key: QCLMKLGSUVHOFJ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C(CC)=C(C(=O)OC)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001374-250mg |
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate |
1807170-90-6 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010001374-500mg |
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate |
1807170-90-6 | 97% | 500mg |
782.40 USD | 2021-07-06 | |
| Alichem | A010001374-1g |
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate |
1807170-90-6 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate
Comprehensive Overview of Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate (CAS No. 1807170-90-6)
Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate (CAS No. 1807170-90-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining an ethylbenzoate backbone with strategic substitutions, offers versatility for further modifications, aligning with modern trends in green chemistry and sustainable synthesis.
In recent years, the demand for fluorinated compounds like Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are critical in drug discovery, where fluorine incorporation is a key strategy to optimize pharmacokinetics. Researchers frequently search for "fluorinated benzoate derivatives" or "CAS 1807170-90-6 applications" to explore its potential in designing novel API intermediates (Active Pharmaceutical Ingredients).
The compound's cyano group further expands its utility, enabling reactions such as nucleophilic additions or cyclizations, which are pivotal in constructing heterocyclic frameworks. This aligns with the growing interest in "nitrile-containing compounds" for their role in catalysis and medicinal chemistry. Notably, Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate has been explored in the synthesis of crop protection agents, addressing global concerns about food security and sustainable agriculture.
From a technical perspective, the ethylbenzoate moiety in this compound provides a balance between lipophilicity and solubility, a feature highly sought after in formulation science. Industry professionals often inquire about "solubility enhancement strategies" or "ester-based intermediates," where this compound serves as a model for optimizing drug delivery systems. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a candidate for high-throughput screening platforms.
Environmental considerations are another hotspot tied to CAS 1807170-90-6. With stricter regulations on chemical waste, the compound's potential for biodegradation and low toxicity profiles are under scrutiny. Queries like "eco-friendly fluorochemicals" or "green synthesis of benzoates" reflect this trend, emphasizing the need for sustainable industrial practices.
In material science, the difluoromethyl group's electron-withdrawing properties make Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate a candidate for organic electronics, such as OLEDs or photovoltaic materials. Searches for "fluorine in optoelectronics" highlight this niche application, showcasing the compound's cross-disciplinary relevance.
To conclude, Methyl 3-cyano-5-difluoromethyl-2-ethylbenzoate (CAS No. 1807170-90-6) exemplifies the convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—cater to pressing global challenges while adhering to safety and environmental standards. As research evolves, this compound will likely remain at the forefront of cutting-edge chemical solutions.
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